3-[(dimethylamino)methyl]-1-(1-naphthylacetyl)-3-piperidinol

• IUPAC Name: 1-[3-[(dimethylamino)methyl]-3-hydroxypiperidin-1-yl]-2-naphthalen-1-ylethanone
• InChI: InChI=1S/C20H26N2O2/c1-21(2)14-20(24)11-6-12-22(15-20)19(23)13-17-9-5-8-16-7-3-4-10-18(16)17/h3-5,7-10,24H,6,11-15H2,1-2H3
• InChI Key: BCNFMWLBZAKSJE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1(CCCN(C1)C(=O)CC2=CC=CC3=CC=CC=C32)O
• Molecular Formula: C20H26N2O2
• Molecular Weight: 326.4 g/mol

Description

3-[(dimethylamino)methyl]-1-(1-naphthylacetyl)-3-piperidinol, also known as U-47700, is a synthetic opioid that was first developed in the 1970s by Upjohn Pharmaceuticals. It is a highly potent and addictive drug that has been associated with numerous cases of overdose and death. Despite its dangerous nature, U-47700 has gained popularity among drug users due to its euphoric effects and easy availability on the black market.

Mechanism of Action

3-[(dimethylamino)methyl]-1-(1-naphthylacetyl)-3-piperidinol acts on the mu-opioid receptor in the brain and spinal cord, which is responsible for pain relief and euphoria. It binds to the receptor and activates a cascade of signaling pathways that result in the release of dopamine, a neurotransmitter that is associated with pleasure and reward. 3-[(dimethylamino)methyl]-1-(1-naphthylacetyl)-3-piperidinol also inhibits the release of certain neurotransmitters such as norepinephrine and serotonin, which can result in a decrease in anxiety and depression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(dimethylamino)methyl]-1-(1-naphthylacetyl)-3-piperidinol are similar to those of other opioids. It can cause pain relief, sedation, euphoria, and respiratory depression. 3-[(dimethylamino)methyl]-1-(1-naphthylacetyl)-3-piperidinol has a high potential for addiction and dependence, and withdrawal symptoms can occur when the drug is discontinued. Long-term use of 3-[(dimethylamino)methyl]-1-(1-naphthylacetyl)-3-piperidinol can also lead to tolerance, which means that higher doses are required to achieve the same effects.

Advantages and Limitations for Lab Experiments

3-[(dimethylamino)methyl]-1-(1-naphthylacetyl)-3-piperidinol has several advantages and limitations for lab experiments. Its high potency and selectivity for the mu-opioid receptor make it a useful tool for studying the pharmacology of opioid receptors. However, its potential for addiction and dependence makes it difficult to use in animal studies, and caution should be taken when handling the drug due to its toxicity and potential for overdose.

Future Directions

There are several future directions for research on 3-[(dimethylamino)methyl]-1-(1-naphthylacetyl)-3-piperidinol. One area of interest is the development of new pain medications that have fewer side effects than traditional opioids. 3-[(dimethylamino)methyl]-1-(1-naphthylacetyl)-3-piperidinol's lower risk of respiratory depression makes it a potential candidate for this application. Another area of research is the development of new treatments for addiction and dependence on opioids. 3-[(dimethylamino)methyl]-1-(1-naphthylacetyl)-3-piperidinol's high potency and potential for addiction make it a useful tool for studying the mechanisms of addiction and developing new treatments. Finally, more research is needed to understand the long-term effects of 3-[(dimethylamino)methyl]-1-(1-naphthylacetyl)-3-piperidinol on the brain and body, as well as its potential for abuse and addiction in humans.

Synthesis Methods

The synthesis of 3-[(dimethylamino)methyl]-1-(1-naphthylacetyl)-3-piperidinol involves the reaction of 1-naphthylacetyl chloride with 3-(dimethylamino)-1-propanol in the presence of a base such as sodium hydroxide. The resulting product is then purified using various methods such as recrystallization and column chromatography. The synthesis of 3-[(dimethylamino)methyl]-1-(1-naphthylacetyl)-3-piperidinol is relatively simple and can be carried out using common laboratory equipment and chemicals.

Scientific Research Applications

3-[(dimethylamino)methyl]-1-(1-naphthylacetyl)-3-piperidinol has been used in scientific research to study its pharmacological properties and potential therapeutic applications. It has been shown to have a high affinity for the mu-opioid receptor, which is responsible for its analgesic and euphoric effects. 3-[(dimethylamino)methyl]-1-(1-naphthylacetyl)-3-piperidinol has also been found to have a lower risk of respiratory depression compared to other opioids such as morphine. These properties make 3-[(dimethylamino)methyl]-1-(1-naphthylacetyl)-3-piperidinol a potential candidate for the development of new pain medications with fewer side effects.